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Compound of Interest

Compound Name: MCL0020

Technical Guide: MCL0020

Disclaimer: The identifier "MCL0020" does not correspond to a well-documented compound in
the public scientific literature. The information provided herein is based on the data available for
the substance cross-referenced with this identifier in chemical databases, which is described as
a mixture or co-polymer of chloromethane and ethyl prop-2-enoate.

This technical guide provides a summary of the available data for the substance identified as
MCLO0020, primarily focusing on its chemical identity and the properties of its constituent
components. Due to the absence of specific research on MCL0020, this document synthesizes
information on its components to offer a preliminary overview for research and drug
development professionals.

Physicochemical Data

The quantitative data for the substance associated with MCL0020, identified as
"chloromethane;ethyl prop-2-enoate,” is summarized below.

Property Value Source

Molecular Formula C6H11ClO2 PubChem

Molecular Weight 150.60 g/mol PubChem
chloromethane;ethyl prop-2-

IUPAC Name PubChem
enoate
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Component Analysis

Given that MCL0020 is identified as a composite substance, this section details the known
properties and biological context of its individual components: chloromethane and ethyl prop-2-

enoate.
2.1. Chloromethane

Chloromethane (Methyl Chloride) is a colorless, flammable gas with a faint, sweet odor. It is

used industrially as a chemical intermediate and a solvent.[1]

» Biological Activity & Toxicology: Inhalation is the primary route of occupational exposure.[2]
Chloromethane is metabolized and rapidly excreted.[2] It exhibits low acute toxicity via oral
and inhalation routes.[2] However, exposure to high concentrations can lead to neurological
effects, and it is considered a neurotoxin.[3] Animal studies have indicated that high
exposure levels may cause hepatic and renal toxicity.[3] While it can be used by some
methanotrophs to support growth in the presence of other substrates like methanol, it can
also be toxic to these organisms at high concentrations.[4]

2.2. Ethyl prop-2-enoate

Ethyl prop-2-enoate (Ethyl Acrylate) is an ester of acrylic acid and is used in the production of

polymers.

o Biological Activity & Reactivity: Ethyl prop-2-enoate is a reactive chemical that can
participate in polymerization and Michael addition reactions.[5] The latter is a method that
can be used in the synthesis of pharmaceutical intermediates.[5] Research has also
explored its use in copolymer systems for applications like drug delivery.[5] In terms of
toxicology, it is important to handle with appropriate laboratory procedures, as unreacted

monomers can be hazardous.[5]

Experimental Protocols

There are no specific experimental protocols published for a substance identified as MCL0020.
For its components, standard analytical techniques such as Gas Chromatography-Mass
Spectrometry (GC-MS) would be employed for the identification and quantification of
chloromethane, while High-Performance Liquid Chromatography (HPLC) and other
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chromatographic methods would be suitable for the analysis of ethyl prop-2-enoate and its
reaction products.

Signaling Pathways

No specific signaling pathways have been identified or studied in relation to "MCL0020" or its
synonym "SCHEMBL8829513" in the available scientific literature. Research into the biological
effects of its individual components is broad and not indicative of a singular, defined pathway
for the combined substance.

Logical Relationships

The following diagram illustrates the compositional relationship of the substance identified as
MCL0020.

MCLO020

(C6H11CIO2)
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Chloromethane
(CH3CI)

Click to download full resolution via product page

Caption: Compositional breakdown of the substance identified as MCL0020.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [MCL0020 molecular weight and formula]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b549404#mcl0020-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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